Cas no 148018-29-5 (4-chloroquinolin-6-ol)

• Product Name: 4-chloroquinolin-6-ol
• CAS No: 148018-29-5
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD00456102
• CID: 98442
• PubChem ID: 18433132
• Update Time: 2025-09-17

4-chloroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-hydroxyquinoline
• 4-chloroquinolin-6-ol
• 6-Quinolinol, 4-chloro-
• 4-Chlor-chinolin-6-ol
• 4-Chloro-quinolin-6-ol
• 6-Quinolinol,4-chloro
• 6-Quinolinol,4-chloro-
• 4-chloro-6-hydroxy-quinoline
• QXNPFPJBKLAQJG-UHFFFAOYSA-N
• FCH841153
• AX8163733
• A3239
• 018C295
• MFCD00456102
• CS-0042911
• d-(+)-trehalosedihydrate
• SCHEMBL6162407
• AKOS006274991
• SB67566
• C72816
• DTXSID60593726
• DS-12793
• 148018-29-5
• FT-0658109
• SY041630
• EN300-3176597
• DB-031210

• MDL： MFCD00456102
• Inchi： 1S/C9H6ClNO/c10-8-3-4-11-9-2-1-6(12)5-7(8)9/h1-5,12H
• InChI Key： QXNPFPJBKLAQJG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC(=CC2=1)O

Computed Properties

• Exact Mass: 179.01400
• Monoisotopic Mass: 179.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.412
• Boiling Point: 304.9 °C at 760 mmHg
• Flash Point: 304.9 °C at 760 mmHg
• Refractive Index: 1.696
• PSA: 33.12000
• LogP: 2.59380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines